2'-Phenyl-1',10b'-dihydrospiro[cyclopentane-1,5'-pyrazolo[1,5-c][1,3]benzoxazine]

• IUPAC Name: 2-phenylspiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,1'-cyclopentane]
• InChI: InChI=1S/C20H20N2O/c1-2-8-15(9-3-1)17-14-18-16-10-4-5-11-19(16)23-20(22(18)21-17)12-6-7-13-20/h1-5,8-11,18H,6-7,12-14H2
• InChI Key: ZRJHDVIQVQKWQR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)N3C(CC(=N3)C4=CC=CC=C4)C5=CC=CC=C5O2
• Molecular Formula: C20H20N2O
• Molecular Weight: 304.4 g/mol

Description

2'-Phenyl-1',10b'-dihydrospiro[cyclopentane-1,5'-pyrazolo[1,5-c][1,3]benzoxazine] is a useful research compound. Its molecular formula is C20H20N2O and its molecular weight is 304.393. The purity is usually 95%.
BenchChem offers high-quality 2'-Phenyl-1',10b'-dihydrospiro[cyclopentane-1,5'-pyrazolo[1,5-c][1,3]benzoxazine] suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2'-Phenyl-1',10b'-dihydrospiro[cyclopentane-1,5'-pyrazolo[1,5-c][1,3]benzoxazine] including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial, Anti-Inflammatory, and Antioxidant Properties

Research has identified spiro derivatives of 1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazines, closely related to the compound , as possessing significant antimicrobial, anti-inflammatory, and antioxidant activities. A specific compound within this group demonstrated high antimicrobial activity against S. aureus ATCC 43300, along with other compounds showing anti-inflammatory effects superior to the reference drug diclofenac, and notable antioxidant activity (Mandzyuk et al., 2020).

Synthesis and Biological Evaluation

Another study focused on the synthesis and biological evaluation of novel pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives, which included similar structural features, for their antimicrobial and anti-inflammatory properties. This highlights the potential of such compounds in developing new therapeutics (Kendre et al., 2015).

Anticancer Potential

Further research into 3-benzylidenechromanones and their spiropyrazoline analogues demonstrated the anti-proliferative potential of these compounds against four cancer cell lines. This study suggests that modifications to the core structure, such as incorporating a pyrazoline ring, can enhance anticancer activity, indicating a promising area for future drug development (Adamus-Grabicka et al., 2020).

Antimicrobial Activity of Thieno[3,2-d]pyrimidines

In the domain of antimicrobial research, spiro compounds derived from thieno[3,2-d]pyrimidines demonstrated significant activity against both Gram-negative and Gram-positive bacteria. This study showcases the potential of spirocyclic compounds in addressing antibiotic resistance and the development of new antimicrobial agents (Hafez et al., 2016).